Cas no 885269-34-1 (4-({4'-chloro-1,1'-biphenyl-4-sulfonamido}methyl)benzoic acid)

• Product Name: 4-({4'-chloro-1,1'-biphenyl-4-sulfonamido}methyl)benzoic acid
• CAS No: 885269-34-1
• MF: C₂₀H₁₆ClNO₄S
• MW: 401.863343238831
• MDL: MFCD06409448
• CID: 1925633
• PubChem ID: 44669161
• Update Time: 2025-11-02

4-({4'-chloro-1,1'-biphenyl-4-sulfonamido}methyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({[(4'-Chloro-4-biphenylyl)sulfonyl]amino}methyl)benzoic acid
• 4-(4'-Chloro-4-biphenylylsulfonylaminomethyl)benzoic acid
• 4-[[[(4′-Chloro[1,1′-biphenyl]-4-yl)sulfonyl]amino]methyl]benzoic acid (ACI)
• 885269-34-1
• 4-({[(4'-chloro[1,1'-biphenyl]-4-yl)sulfonyl]amino}methyl)benzoic acid
• AS-71471
• 4-(((4'-chloro-[1,1'-biphenyl])-4-sulfonamido)methyl)benzoic acid
• AKOS000813643
• E80955
• F9995-0677
• CS-0070638
• 4-[[[4-(4-chlorophenyl)phenyl]sulfonylamino]methyl]benzoic acid
• 4-((4'-chloro-[1,1'-biphenyl]-4-ylsulfonamido)methyl)benzoic acid
• 4-({4'-CHLORO-[1,1'-BIPHENYL]-4-SULFONAMIDO}METHYL)BENZOIC ACID
• 4-(([(4'-Chloro[1,1'-biphenyl]-4-yl)sulfonyl]amino)methyl)benzoic acid
• 4-({4'-chloro-1,1'-biphenyl-4-sulfonamido}methyl)benzoic acid

• MDL： MFCD06409448
• Inchi： 1S/C20H16ClNO4S/c21-18-9-5-15(6-10-18)16-7-11-19(12-8-16)27(25,26)22-13-14-1-3-17(4-2-14)20(23)24/h1-12,22H,13H2,(H,23,24)
• InChI Key： GUQRJHKGQSZKRY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(CNS(C2C=CC(C3C=CC(Cl)=CC=3)=CC=2)(=O)=O)=CC=1)O

Computed Properties

• Exact Mass: 401.0488569g/mol
• Monoisotopic Mass: 401.0488569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• Melting Point: 196-197℃

Additional information on 4-({4'-chloro-1,1'-biphenyl-4-sulfonamido}methyl)benzoic acid

4-({4'-Chloro-1,1'-Biphenyl-4-Sulfonamido}Methyl)Benzoic Acid (CAS No. 885269-34-1): A Comprehensive Overview

The compound 4-({4'-chloro-1,1'-biphenyl-4-sulfonamido}methyl)benzoic acid (CAS No. 885269-34-1) is a specialized organic intermediate with significant potential in pharmaceutical and material science applications. This biphenyl derivative features a unique molecular structure combining a chlorinated biphenyl core with a sulfonamide linker and benzoic acid terminal group, making it particularly interesting for researchers developing novel bioactive compounds.

Recent scientific literature highlights growing interest in chlorinated biphenyl compounds due to their structural versatility in drug design. The presence of both sulfonamide and carboxylic acid functional groups in 885269-34-1 allows for multiple modification sites, enabling the creation of diverse molecular architectures. This characteristic aligns perfectly with current trends in fragment-based drug discovery and medicinal chemistry optimization.

The physicochemical properties of 4-({4'-chloro-1,1'-biphenyl-4-sulfonamido}methyl)benzoic acid contribute to its research utility. With moderate polarity from its sulfonamide group and carboxylic acid moiety, this compound demonstrates balanced solubility characteristics - sufficiently soluble in polar organic solvents for reaction workups while maintaining enough hydrophobicity for membrane permeability studies. These properties make it valuable for structure-activity relationship investigations in drug development projects.

In pharmaceutical research, compounds containing the biphenyl-sulfonamide scaffold have shown promise across multiple therapeutic areas. While 885269-34-1 itself is primarily used as an intermediate, structurally related molecules have demonstrated activity in targeting protein-protein interactions, a hot topic in modern drug discovery. The molecular architecture of this compound may be particularly relevant for developing inhibitors of protein kinases or nuclear receptors, addressing current challenges in cancer therapeutics and metabolic disease research.

The synthetic accessibility of 4-({4'-chloro-1,1'-biphenyl-4-sulfonamido}methyl)benzoic acid makes it attractive for combinatorial chemistry approaches. Researchers can readily modify either the sulfonamide nitrogen or the carboxylic acid group to create diverse compound libraries. This flexibility responds to the growing demand for molecular diversity in high-throughput screening programs, where such building blocks can significantly accelerate lead identification and optimization processes.

From a material science perspective, the biphenyl core of 885269-34-1 offers interesting possibilities for developing advanced organic electronic materials. The conjugated system combined with polar functional groups could contribute to charge transport properties in organic semiconductors or photovoltaic materials. This aligns with current research trends toward more sustainable and efficient energy materials, particularly in the development of next-generation displays and solar cell technologies.

Quality control of 4-({4'-chloro-1,1'-biphenyl-4-sulfonamido}methyl)benzoic acid typically involves advanced analytical techniques. High-performance liquid chromatography (HPLC) and mass spectrometry are commonly employed to verify purity and structural integrity, crucial for research applications where compound quality directly impacts experimental outcomes. These analytical procedures address the increasing emphasis on reproducibility and data integrity in scientific research.

The stability profile of 885269-34-1 under various conditions is another important consideration for researchers. Proper storage in anhydrous conditions at controlled temperatures helps maintain the compound's integrity over time. Such stability characteristics are particularly valuable for long-term research projects and for building compound libraries where sample integrity over extended periods is essential.

Current market trends show growing demand for specialized organic intermediates like 4-({4'-chloro-1,1'-biphenyl-4-sulfonamido}methyl)benzoic acid, driven by expanding pharmaceutical R&D activities worldwide. The compound's structural features make it valuable for academic and industrial researchers working on targeted drug delivery systems and precision medicine approaches, areas experiencing significant growth in the healthcare sector.

Regulatory considerations for handling 885269-34-1 follow standard laboratory safety protocols for organic compounds. While not classified as hazardous under normal research conditions, proper personal protective equipment and engineering controls should be employed during handling, reflecting the broader scientific community's emphasis on laboratory safety and responsible research practices.

Future research directions involving 4-({4'-chloro-1,1'-biphenyl-4-sulfonamido}methyl)benzoic acid may explore its potential as a building block for bioconjugation applications or as a component in supramolecular chemistry systems. The compound's dual functionality offers opportunities for creating novel molecular recognition systems or self-assembling materials, addressing current scientific challenges in nanotechnology and molecular engineering.

In conclusion, 4-({4'-chloro-1,1'-biphenyl-4-sulfonamido}methyl)benzoic acid (CAS No. 885269-34-1) represents a versatile chemical building block with significant potential across multiple research domains. Its unique structural features and functional group compatibility position it as a valuable tool for scientists working at the forefront of drug discovery, material science, and chemical biology. As research continues to explore novel applications for biphenyl derivatives, this compound will likely maintain its importance in the scientific community's toolkit.